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Compound of Interest

Compound Name: 6-Bromohexanoic acid

Cat. No.: B134931

An In-depth Technical Guide to 6-Bromohexanoic Acid (CAS: 4224-70-8)

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromohexanoic acid, identified by the CAS number 4224-70-8, is an organobromine
compound with significant utility in various scientific and industrial fields.[1][2] Also known as 6-
bromocaproic acid, it is a bifunctional molecule featuring a carboxylic acid group and a terminal
bromine atom.[3][4] This structure makes it a highly versatile intermediate in organic synthesis.
The bromine atom serves as a good leaving group, rendering the terminal carbon electrophilic
and prime for nucleophilic substitution, while the carboxylic acid group allows for a range of
derivatization reactions.[5] Its primary importance lies in its role as a linker or spacer molecule
and as a building block for more complex molecules in pharmaceutical development, polymer
chemistry, and biochemical research.[5][6]

Physicochemical and Spectroscopic Data

The fundamental properties of 6-Bromohexanoic acid are summarized below. It typically
appears as a white to off-white or light orange crystalline solid.[2][6]

Table 1: Physicochemical Properties of 6-Bromohexanoic Acid
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Property Value Reference

CAS Number 4224-70-8 [3]

Molecular Formula CeH11BrO2 [6]

Molecular Weight 195.05 g/mol [31[7]
White to off-white/beige

Appearance ] ] [6][8]
crystalline solid

Melting Point 32-34 °C [31[71I8]

N ) 165-170 °C at 20 mmHg (27

Boiling Point [31[7][8]
hPa)

Flash Point 95 °C (203 °F) - closed cup [31[8]

Solubility Soluble in methanol (0.1 g/mL)  [2][8]
NVRVNSHHLPQGCU-

InChl Key [31[7]
UHFFFAOYSA-N

SMILES OC(=0)CCcCcCCBr [31[7]

Safety and Handling

6-Bromohexanoic acid is classified as a hazardous substance and requires careful handling

in a laboratory setting. It is corrosive and can cause severe skin burns and eye damage.[9][10]

Appropriate personal protective equipment (PPE), including gloves, eye shields, and a dust

mask, should always be used.[3][11]

Table 2: GHS Safety Information for 6-Bromohexanoic Acid
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Category Information Reference

Pictogram GHSO05 (Corrosion) [3]

Signal Word Danger [3][9]
H314: Causes severe skin

Hazard Statement [3][10]
burns and eye damage
P260, P280,
P301+P330+P331,

. P303+P361+P353,

Precautionary Statements [3][10][11]

P304+P340,

P305+P351+P338, P310,
P363, P405, P501

Storage Class

8A - Combustible corrosive

hazardous materials

[3]

Transport Information

UN Number: 3261, Hazard
Class: 8, Packing Group: Il

[8]

Work should be conducted in a well-ventilated area or under a chemical fume hood.[9][11]

Store containers tightly closed in a dry, cool, and well-ventilated place, away from incompatible

materials such as strong oxidizing agents, acids, and bases.[9]

Synthesis and Experimental Protocols

The most prevalent and industrially scalable method for synthesizing 6-bromohexanoic acid is

through the acid-catalyzed ring-opening of e-caprolactone.[5] This method is favored for its high

efficiency and the ready availability of the starting material.[5][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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